Cas no 1532362-11-0 (1-(4-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(4-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1532362-11-0
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 6329207
• PubChem ID: 131607278
• Update Time: 2025-09-23

1-(4-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-ol
• EN300-1734806
• 1532362-11-0

• Inchi： 1S/C11H13FN2O/c1-13-6-10(15)7-5-14-9-4-2-3-8(12)11(7)9/h2-5,10,13-15H,6H2,1H3
• InChI Key： BKDSWFWQEQFKKQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(CNC)O

Computed Properties

• Exact Mass: 208.10119120g/mol
• Monoisotopic Mass: 208.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48Ų

Additional information on 1-(4-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(4-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 1532362-11-0): Structure, Applications, and Research Insights

The compound 1-(4-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 1532362-11-0) is a fluorinated indole derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. Its indole core, combined with a fluoro substitution and methylamino ethanol side chain, makes it a versatile scaffold for drug discovery. Researchers are increasingly exploring its potential in modulating neurotransmitter receptors and enzyme inhibition, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for fluorinated bioactive compounds like 1-(4-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-ol has surged due to their enhanced metabolic stability and bioavailability. This compound’s structural analogs have been investigated for their roles in central nervous system (CNS) disorders, a hot topic in neuroscience research. Users frequently search for terms such as "indole derivatives in drug development" or "fluoro-substituted therapeutic agents," reflecting its relevance in modern pharmacology.

The synthesis of CAS No. 1532362-11-0 involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination, which are critical for achieving high purity. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its chemical identity, addressing common queries about "quality control of specialty chemicals." Its logP value and solubility profile further make it a candidate for formulation optimization, a key concern for pharmaceutical manufacturers.

Beyond therapeutics, 1-(4-fluoro-1H-indol-3-yl)-2-(methylamino)ethan-1-ol is studied for its fluorescence properties, linking it to the growing field of molecular probes and diagnostic imaging. This dual functionality resonates with searches for "multifunctional indole compounds" and "small-molecule sensors." Its mechanism of action is also a subject of computational modeling, bridging gaps between in silico predictions and experimental validation.

In conclusion, CAS No. 1532362-11-0 exemplifies the convergence of medicinal chemistry and material science. Its adaptability to diverse applications—from drug candidates to research tools—ensures its prominence in scientific literature. As interest in personalized medicine and green chemistry grows, this compound’s innovative potential continues to unfold.